Cas no 547-65-9 (α-Methylene-γ-butyrolactone)

       2-Methylenebutyrolactone(2-Methylenebutyrolactone)also called α-methylene-c-Butyrolactone,colorless liquid ,yesStrong reactivityMichaelreceptor,Ah-methylene-c-Butyrolactone ring exists in many natural products with biological significance.
α-Methylene-γ-butyrolactone structure
α-Methylene-γ-butyrolactone structure
α-Methylene-γ-butyrolactone
547-65-9
C5H6O2
98.09994
MFCD00005407
38251
68352

α-Methylene-γ-butyrolactone Properties

Names and Identifiers

    • 2-Methylenebutyrolactone
    • alpha-Methylene-gamma-butyrolactone
    • Dihydro-3-methylene-2(3H)-furanone
    • α-Methylene-γ-butyrolactone
    • alpha-Methylene-gamma-butyrolactone (stabilized with 2,6-Di-tert-butyl-p-cresol)
    • 3-Methylenedihydro-2(3H)-furanone
    • 3-methylideneoxolan-2-one
    • alpha-methylene gamma-butyrolactone
    • Methyl valerate
    • Tulipane
    • 3-Methylenedihydro-2(3H)-furanone (stabilized with 2,6-Di-tert-butyl-p-cresol)
    • α-Methylene butyrolactone
    • +Expand
    • MFCD00005407
    • GSLDEZOOOSBFGP-UHFFFAOYSA-N
    • InChI=1S/C5H6O2/c1-4-2-3-7-5(4)6/h1-3H2
    • C=C1CCOC1=O

Computed Properties

  • 98.03680
  • 0
  • 2
  • 0
  • 98.036779430 g/mol
  • 7
  • 115
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.8
  • nothing
  • 0
  • 26.3Ų
  • 98.10

Experimental Properties

  • 0.48950
  • 26.30000
  • 6062
  • n20/D 1.472(lit.)
  • 86-88 °C/12 mmHg(lit.)
  • No data available
  • Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
  • 2694
  • water: soluble(lit.)
  • colorless liquid
  • Soluble in water.
  • 1.119 g/mL at 25 °C(lit.)

α-Methylene-γ-butyrolactone Security Information

  • GHS02 GHS02 GHS07 GHS07
  • LU3580400
  • 3
  • S23; S36/37
  • III
  • R42/43
  • 3.2
  • Xn Xn
  • 1993
  • H226,H317
  • P280
  • dangerous
  • 2-8°C
  • III
  • 10-42/43-52/53
  • Warning
  • 3.2
  • 1-8-10

α-Methylene-γ-butyrolactone Customs Data

  • 29349990
  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

α-Methylene-γ-butyrolactone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB138597-1 g
alpha-Methylene-gamma-butyrolactone, 95%, stabilized; .
547-65-9 95%
1 g
€61.70 2023-07-20
Apollo Scientific
OR928542-5g
alpha-Methylene-gamma-butyrolactone
547-65-9 95+%
5g
£40.00 2024-07-24
Chemenu
CM344019-10g
Alpha-methylene-gamma-butyrolactone
547-65-9 95%+
10g
$215 2022-09-29
Cooke Chemical
A7683358-1ml
α-Methylene-γ-butyrolactone
547-65-9 10mMinDMSO
1ml
RMB 159.20 2023-09-07
Enamine
EN300-189208-0.05g
3-methylideneoxolan-2-one
547-65-9 95%
0.05g
$19.0 2023-09-18
eNovation Chemicals LLC
D911103-25g
alpha-Methylene-gamma-butyrolactone
547-65-9 95%
25g
$260 2022-10-17
Fluorochem
091495-1g
2-Methylenebutyrolactone
547-65-9 95%
1g
£48.00
MedChemExpress
HY-N7087-1g
Tulipalin A
547-65-9 98.39%
1g
¥550
S e l l e c k ZHONG GUO
S5148-25mg
2-Methylenebutyrolactone
547-65-9 99.34%
25mg
¥794.49 2023-10-16
TargetMol Chemicals
T5320-10 mg
Tulipalin A
547-65-9 98%
10mg
¥ 416

α-Methylene-γ-butyrolactone Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:547-65-9)
GU JING LI
18939883912
sales@gh-reagent.com
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:547-65-9)
SUN YAO
18064098002
1248580055@qq.com
JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
Audited Supplier Audited Supplier
(CAS:547-65-9)
WANG JING LI
13156898909
hope2084@163.com
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:547-65-9)
ZHAO JING LI
17558870519
sales02@chemsoon.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:547-65-9)
A LA DING
anhua.mao@aladdin-e.com

α-Methylene-γ-butyrolactone Related Literature

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